Cas no 423120-06-3 (4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 423120-06-3
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 326717
• PubChem ID: 12104361
• Update Time: 2025-11-06

4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 4-(2-chlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-
• 4-(2-Chlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-3-pyridine carboxylic acid
• 4-(2-Chlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-3pyridinecarboxylic acid
• 4-(2-chlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylic acid
• AG-F-50448
• CTK1D5321
• LS40226
• PubChem11644
• RP29460
• A6916
• 4-(2-Chlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-3-pyridinecarboxylicacid
• DTXSID50477642
• AMY21628
• 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylicacid
• 423120-06-3
• 4-(2-Chlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-3-pyridinecarboxylic acid
• J-513293
• 4-(2-Chlorophenyl)-1,4,5,6-tetrahydro-2-methyl-6-oxo-3pyridinecarboxylicacid

• MDL： MFCD11519149
• Inchi： 1S/C13H12ClNO3/c1-7-12(13(17)18)9(6-11(16)15-7)8-4-2-3-5-10(8)14/h2-5,9H,6H2,1H3,(H,15,16)(H,17,18)
• InChI Key： DEFGMHFAGHHJJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)O)=C(C)NC(C1)=O

Computed Properties

• Exact Mass: 265.05066
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid

4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 423120-06-3): A Comprehensive Overview

4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 423120-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique tetrahydropyridine core and carboxylic acid functionality, serves as a key intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and anti-inflammatory compounds.

The molecular structure of 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid includes a chlorophenyl substituent, which enhances its lipophilicity and potential for crossing biological membranes. This property is crucial for its applications in medicinal chemistry, where researchers often explore its derivatives for their bioavailability and metabolic stability. Recent studies have highlighted its role in the design of neuromodulators and enzyme inhibitors, aligning with the growing demand for novel therapeutic agents in neurodegenerative diseases.

In the context of current research trends, 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid is frequently discussed in forums focusing on small molecule drug development and structure-activity relationship (SAR) studies. Its versatility as a synthetic intermediate has made it a subject of interest in high-throughput screening (HTS) campaigns, where it is evaluated for its potential to modulate specific biological targets. The compound's chiral center also opens avenues for enantioselective synthesis, a hot topic in modern asymmetric catalysis.

From a commercial perspective, CAS No. 423120-06-3 is supplied by several specialty chemical manufacturers, catering to the needs of academic and industrial laboratories. Its pricing and availability are often influenced by the demand for custom synthesis and contract research organization (CRO) services. Quality control measures for this compound typically involve high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and structural integrity.

The safety profile of 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid is well-documented in material safety data sheets (MSDS), emphasizing proper handling procedures to avoid exposure. Researchers are advised to use personal protective equipment (PPE) such as gloves and lab coats when working with this compound. Its environmental impact is considered low, given its use in controlled laboratory settings and adherence to green chemistry principles in its synthesis.

Looking ahead, the future applications of 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid may expand into computational drug design and machine learning-assisted molecular optimization. These emerging fields leverage the compound's structural features to predict novel derivatives with enhanced pharmacological properties. As the pharmaceutical industry continues to prioritize precision medicine, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.

For researchers seeking detailed technical information, the IUPAC name and molecular formula of this compound are essential references. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for various experimental protocols. Additionally, its melting point and stability under different pH conditions are critical parameters for formulation studies.

In summary, 4-(2-Chlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 423120-06-3) represents a versatile and valuable compound in modern chemical research. Its applications span from medicinal chemistry to material science, reflecting its broad utility. As scientific inquiries into its properties and derivatives continue, this compound is expected to remain at the forefront of innovation in synthetic and applied chemistry.